N-(2-ethylphenyl)-2-((5-oxo-4-phenethyl-4,5-dihydro-[1,2,4]triazolo[4,3-a]quinazolin-1-yl)thio)acetamide

• IUPAC Name: N-(2-ethylphenyl)-2-[[5-oxo-4-(2-phenylethyl)-[1,2,4]triazolo[4,3-a]quinazolin-1-yl]sulfanyl]acetamide
• InChI: InChI=1S/C27H25N5O2S/c1-2-20-12-6-8-14-22(20)28-24(33)18-35-27-30-29-26-31(17-16-19-10-4-3-5-11-19)25(34)21-13-7-9-15-23(21)32(26)27/h3-15H,2,16-18H2,1H3,(H,28,33)
• InChI Key: GDPYBQDZENLORS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CSC2=NN=C3N2C4=CC=CC=C4C(=O)N3CCC5=CC=CC=C5
• Molecular Formula: C27H25N5O2S
• Molecular Weight: 483.6 g/mol

Description

Synthesis Analysis

The synthesis of compounds within the [1,2,4]triazolo[4,3-a]quinazolin-5-one class often involves cyclization reactions of appropriate precursors. For example, Alagarsamy et al. (2009) describe the synthesis of novel 4-(3-ethylphenyl)-1-substituted-4H-[1,2,4]triazolo[4,3-a] quinazolin-5-ones as H1-antihistaminic agents, highlighting a cyclization process starting from 3-ethyl aniline with improved yield through innovative routes (Alagarsamy, Kavitha, Rupeshkumar, Solomon, Kumar, Kumar, & Sharma, 2009).

Molecular Structure Analysis

Molecular structure analysis often involves various spectroscopic techniques. Antypenko et al. (2017) utilized LC-MS, IR, 1H-NMR spectra, and elemental analysis to evaluate the structure of N-(phenyl, benzyl, hetaryl)-2-([1,2,4]triazolo[1,5-c]quinazolin-2-ylthio)acetamides, underlining the comprehensive approach towards confirming the molecular structure of such compounds (Antypenko, Kovalenko, Los, & Rebec, 2017).

Chemical Reactions and Properties

The reactivity of triazoloquinazolinone derivatives with various reagents can lead to a wide range of chemical transformations, offering insights into their chemical properties. For instance, the reaction of triazoloquinazolinone derivatives with active methylene compounds or their acetylation reveals their chemical behavior under different conditions, as detailed by El‐Hiti (1997) (El‐Hiti, 1997).

Physical Properties Analysis

The physical properties of [1,2,4]triazolo[4,3-a]quinazolinones, such as solubility, melting point, and crystalline structure, are crucial for understanding their behavior in different environments. These properties are typically elucidated through detailed experimental analysis.

Chemical Properties Analysis

Chemical properties, including reactivity towards various chemical groups, stability under different conditions, and potential for further functionalization, are key for designing derivatives with desired activities. Studies such as those by Fathalla (2015) on methyl 2-[2-(4-phenyl[1,2,4]triazolo-[4,3-a]quinoxalin-1-ylsulfanyl)acetamido]alkanoates offer insight into the chemical versatility of triazoloquinazoline derivatives (Fathalla, 2015).